Cas no 126247-74-3 (D-Fructose,3-(dihydrogen phosphate))
126247-74-3 structure
Product Name:D-Fructose,3-(dihydrogen phosphate)
CAS No:126247-74-3
MF:C6H13O9P
MW:260.135783910751
CID:220825
PubChem ID:130872
Update Time:2025-04-19
D-Fructose,3-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-Fructose,3-(dihydrogen phosphate)
- fructose 3-phosphate
- 3-O-phosphono-D-fructose
- (3S,4R,5R)-1,4,5,6-Tetrahydroxy-2-oxohexan-3-yldihydrogenphosphate
- D-Fructose, 3-(dihydrogen phosphate)
- (3S,4R,5R)-1,4,5,6-Tetrahydroxy-2-oxohexan-3-yl dihydrogen phosphate
- 126247-74-3
- 3-O-Phosphonohex-2-ulose
- DTXSID90925470
- fructose-3-phosphate
- [(3S,4R,5R)-1,4,5,6-tetrahydroxy-2-oxohexan-3-yl] dihydrogen phosphate
- SCHEMBL896315
-
- Inchi: 1S/C6H13O9P/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14/h3,5-9,11H,1-2H2,(H2,12,13,14)/t3-,5-,6-/m1/s1
- InChI Key: NFKVQPCCMLVBGQ-UYFOZJQFSA-N
- SMILES: P(=O)(O)(O)O[C@H](C(CO)=O)[C@@H]([C@@H](CO)O)O
Computed Properties
- Exact Mass: 260.02969
- Monoisotopic Mass: 260.029719
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165
- XLogP3: -4.3
Experimental Properties
- Density: 1.84
- Boiling Point: 692.5°C at 760 mmHg
- Flash Point: 372.6°C
- Refractive Index: 1.588
- PSA: 164.75
D-Fructose,3-(dihydrogen phosphate) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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